Cas no 1696744-89-4 (4-(3-bromo-2-fluorophenyl)benzaldehyde)

• Product Name: 4-(3-bromo-2-fluorophenyl)benzaldehyde
• CAS No: 1696744-89-4
• MF: C₁₃H₈BrFO
• MW: 279.104426383972
• CID: 6025641
• PubChem ID: 106646359
• Update Time: 2026-03-11

4-(3-bromo-2-fluorophenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-2-fluorophenyl)benzaldehyde
• 3'-Bromo-2'-fluoro-[1,1'-biphenyl]-4-carbaldehyde
• 1696744-89-4
• EN300-1085795
• SCHEMBL23604225
• A1-62909

• Inchi： 1S/C13H8BrFO/c14-12-3-1-2-11(13(12)15)10-6-4-9(8-16)5-7-10/h1-8H
• InChI Key： HILYXZMLQDGMMF-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(C=O)=CC=1)Br

Computed Properties

• Exact Mass: 277.97426g/mol
• Monoisotopic Mass: 277.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(3-bromo-2-fluorophenyl)benzaldehyde

Comprehensive Overview of 4-(3-bromo-2-fluorophenyl)benzaldehyde (CAS No. 1696744-89-4)

4-(3-bromo-2-fluorophenyl)benzaldehyde (CAS No. 1696744-89-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique bromo-fluorophenyl and benzaldehyde functional groups, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, which combines halogenated aromatic rings with an aldehyde moiety, makes it a versatile building block for drug discovery and organic electronics.

In recent years, the demand for halogenated benzaldehyde derivatives like 4-(3-bromo-2-fluorophenyl)benzaldehyde has surged due to their applications in targeted drug delivery systems and OLED (organic light-emitting diode) technologies. Researchers are particularly interested in its potential to enhance the efficiency of photovoltaic materials and fluorescent probes. The compound's ability to act as a precursor for cross-coupling reactions further underscores its importance in modern synthetic chemistry.

One of the most frequently asked questions about 4-(3-bromo-2-fluorophenyl)benzaldehyde revolves around its synthesis methods and purification techniques. Advanced protocols, such as palladium-catalyzed coupling and microwave-assisted synthesis, have been employed to optimize its production. Additionally, its solubility in common organic solvents like dichloromethane and tetrahydrofuran makes it a practical choice for laboratory-scale reactions.

The compound's relevance to green chemistry is another hot topic. With increasing emphasis on sustainable synthesis, researchers are exploring eco-friendly routes to produce 4-(3-bromo-2-fluorophenyl)benzaldehyde with minimal waste. Techniques such as catalytic hydrogenation and biocatalysis are being investigated to reduce the environmental impact of its manufacturing process.

From a commercial perspective, 4-(3-bromo-2-fluorophenyl)benzaldehyde is available in high purity grades (≥98%) to meet the stringent requirements of pharmaceutical intermediates and electronic materials. Its stability under ambient conditions and compatibility with Schiff base formation reactions further enhance its utility in coordination chemistry and polymer science.

In summary, 4-(3-bromo-2-fluorophenyl)benzaldehyde (CAS No. 1696744-89-4) represents a cornerstone in the development of next-generation functional materials and therapeutic agents. Its multifaceted applications, coupled with ongoing innovations in synthesis and purification, position it as a compound of enduring significance in both academic and industrial settings.